Cas no 520-27-4 (Diosmin)

Diosmin is a naturally occurring flavonoid compound extracted from plants in the Rutaceae family. It has been found to have potent antioxidant and anti-inflammatory properties, making it effective in promoting vascular health and reducing symptoms associated with chronic venous insufficiency.
Diosmin structure
Diosmin structure
Product Name:Diosmin
CAS No:520-27-4
MF:C28H32O15
MW:608.54
MDL:MFCD00009772
CID:37974
PubChem ID:5281613
Update Time:2025-08-26

Diosmin Chemical and Physical Properties

Names and Identifiers

    • Diosmin
    • DIOSMETIN-7-O-RUTINOSIDE
    • DIOSMETIN-7-RUTINOSIDE
    • BAROSMIN
    • Dioven
    • FlebosMil
    • Flebosten
    • 4H-1-Benzopyran-4-one, 7-[[6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-
    • 3',5,7-TRIHYDROXY-4'-METHOXYFLAVONE 7-RUTINOSIDE
    • 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-[(2s,3r,4s,5s,6r)-3,4,5-trihydroxy-6-[[(2r,3r,4r,5r,6s)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
    • DIOSMIN(BAROSMIN)(P) PrintBack
    • DIOSMIN(BAROSMIN)(SH) PrintBack
    • 5-CouMarancarboxaldehyde
    • Diosimin
    • diosmetin-7-rhamnoglucoside
    • Diosmine
    • UNII-7QM776WJ5N
    • Venosmine
    • Diosmetin 7-O-rutinoside
    • 3',5,7-TRIHYDROXY-4'-METHOXYFLAVONE 7-RUTINOSIDE, TECH.
    • HMS2270O16
    • SMR000112431
    • SY076010
    • MLS006011783
    • AC-34120
    • SCHEMBL14178901
    • VS-02271
    • Diosmin, BAN, INN
    • 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxychromen-4-one
    • 5,7,3'-Trihydroxy-4'-methoxyflavone 7-O-rutinoside
    • CHEMBL1707291
    • AKOS005613010
    • AC-15439
    • 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-4H-1-benzopyran-7-yl 6-O-(6-deoxyhexopyranosyl)hexopyranoside
    • CHEBI:176381
    • FT-0603441
    • MLS001333176
    • DTXSID10859445
    • MLS001333175
    • Diosmetin rutinoside
    • Salinigricoflavonoloside
    • 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-[(3,4,5-trihydroxy-6-{[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy]methyl}oxan-2-yl)oxy]-4H-chromen-4-one
    • HMS3655F22
    • Buchu resin
    • 3',5,7-trihydroxy-4'-methoxyflavone 7-rhamnoglucoside
    • neodiosmin
    • Diosmetin 7-O-rhamnosylglucoside
    • Diosmin; Barosmin; Daflon
    • 3',5,7-Trihydroxy 4'-methoxyflavone 7-O-rutinoside
    • diosmetin 7-neohesperidoside
    • Diosmetin 7-rutinoside
    • 3',5,7-trihydroxy-4'-methoxyflavone-7-rutinoside
    • Luteolin 4'-methyl ether 7-rutinoside
    • MDL: MFCD00009772
    • Inchi: InChI=1S/C28H32O15/c1-10-21(32)23(34)25(36)27(40-10)39-9-19-22(33)24(35)26(37)28(43-19)41-12-6-14(30)20-15(31)8-17(42-18(20)7-12)11-3-4-16(38-2)13(29)5-11/h3-8,10,19,21-30,32-37H,9H2,1-2H3/t10-,19+,21-,22+,23+,24-,25+,26+,27+,28+/m0/s1
    • InChI Key: GZSOSUNBTXMUFQ-YFAPSIMESA-N
    • SMILES: O=C1C=C(C2=CC=C(OC)C(O)=C2)OC3=CC(O[C@H]4[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]5[C@@H]([C@@H]([C@H]([C@H](C)O5)O)O)O)O4)O)O)O)=CC(O)=C13
    • BRN: 74883

Computed Properties

  • Exact Mass: 608.17400
  • Monoisotopic Mass: 608.17412031 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 7
  • Complexity: 995
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 608.5
  • Topological Polar Surface Area: 234Ų
  • Surface Charge: 0
  • Tautomer Count: 15
  • XLogP3: -0.8

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.6800
  • Melting Point: 280°C(dec.)(lit.)
  • Boiling Point: 926.8°C at 760 mmHg
  • Flash Point: 305.2±27.8 °C
  • Refractive Index: 1.711
  • Solubility: In vitro: DMSO solubility 32 mg/ml (52.58 mm; need ultrasonic)
  • Water Partition Coefficient: Soluble in DMSO (50 mg/ml), water (122 mg/ml at 25°C), and ethanol (<1 mg/ml at 25°C).
  • PSA: 238.20000
  • LogP: -1.08970
  • Merck: 3297
  • λmax: 345(EtOH)(lit.)
  • Specific Rotation: -116.0° - -126.0° (c=0.5, 0.1N NaOH)
  • Solubility: Not determined

Diosmin Security Information

Diosmin Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diosmin Pricemore >>

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Diosmin Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:520-27-4)Diosmin
Order Number:A828894
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:29
Price ($):228.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:520-27-4)Diosmin, ≥ 85.0%
Order Number:LE12106;LE27051326
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:06
Price ($):discuss personally
Email:18501500038@163.com

Diosmin Spectrogram

MS-MS
MS-MS
1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Diosmin Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:520-27-4)Diosmin
A828894
Purity:99%
Quantity:500g
Price ($):228.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:520-27-4)Diosmin, ≥ 85.0%
LE12106;LE27051326
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email